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field.

Introduction: The compressive strength of dental amalgam is a critical predictor of its clinical

longevity and performance. The placement of a lining material between the amalgam and the

tooth structure can influence the overall strength of the restoration. This document provides a

standardized methodology for testing the compressive strength of lined amalgam restorations,

drawing from established standards such as ISO 9917-1 for dental cements and ANSI/ADA

Specification No. 1 for dental amalgam. The protocols outlined here are intended to ensure

reproducibility and comparability of data across different studies and materials.

Experimental Protocols
Protocol 1: Specimen Preparation
This protocol details the fabrication of cylindrical specimens for compressive strength testing.

Materials and Equipment:

High-copper dental amalgam alloy (e.g., Tytin)

Lining material (e.g., glass ionomer cement, resin-modified glass ionomer, adhesive resin

liner)
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Cylindrical Teflon or stainless steel mold (typically 4 mm in diameter and 6 mm or 8 mm in

height)

Dental amalgamator

Hand condensation instruments or mechanical condenser

Microbalance

Calipers

Incubator capable of maintaining 37°C and 100% humidity

Deionized water

Procedure:

Mold Preparation: Ensure the cylindrical mold is clean and free of any debris. For lined

specimens, apply the lining material to the internal surface of the mold according to the

manufacturer's instructions. The liner thickness should be controlled and consistent across

all samples. For unlined control specimens, the mold will remain uncoated.

Amalgam Trituration: Dispense the pre-capsulated amalgam alloy and mercury according to

the manufacturer's instructions. Triturate the amalgam using a dental amalgamator for the

time specified by the manufacturer.

Amalgam Condensation: Immediately after trituration, transfer the amalgam mix to the

prepared mold in increments. Condense each increment using a hand condenser with

consistent pressure or a mechanical condenser to ensure a dense, void-free specimen.[1]

Overfill the mold slightly to allow for trimming.

Specimen Finishing: Carefully carve the excess amalgam from the top and bottom surfaces

of the specimen to ensure flat and parallel ends.

Specimen Ejection: After the initial set of the amalgam (approximately 10 minutes), carefully

eject the specimen from the mold.
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Specimen Storage: Immediately transfer the prepared specimens to an incubator set at 37°C

and 100% humidity.[2] Store the specimens for the designated time periods before testing

(e.g., 1 hour, 24 hours, 7 days).[1] For tests requiring immersion, store the specimens in

deionized water at 37°C.[2][3]

Protocol 2: Compressive Strength Testing
This protocol describes the procedure for measuring the compressive strength of the prepared

specimens.

Materials and Equipment:

Universal Testing Machine (e.g., Instron)

Compression platens

Calipers

Procedure:

Specimen Measurement: Prior to testing, remove the specimens from the incubator or water

bath and measure the diameter and height of each cylinder using calipers. Record these

dimensions.

Machine Setup: Position the specimen vertically between the compression platens of the

Universal Testing Machine.[2] Ensure the specimen is centered on the lower platen.

Load Application: Apply a compressive load along the longitudinal axis of the specimen at a

constant crosshead speed. A typical crosshead speed for this test is 0.75 mm/min or 1

mm/min.[2][4][5]

Data Acquisition: Record the maximum load (in Newtons) applied before the specimen

fractures.

Compressive Strength Calculation: Calculate the compressive strength in Megapascals

(MPa) using the following formula:

Compressive Strength (MPa) = 4P / (πD²)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7921770/
https://pubmed.ncbi.nlm.nih.gov/1930843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7921770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3732736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7921770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7921770/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6993471/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11498236/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Where:

P is the maximum load at fracture in Newtons (N)

π is the mathematical constant pi (≈3.14159)

D is the diameter of the specimen in millimeters (mm)

Data Presentation
The following tables summarize quantitative data on the compressive strength of dental

amalgam and various lining materials from published studies.

Table 1: ANSI/ADA Standard No. 1 Physical Properties of Dental Amalgam

Property Requirement

Creep (%) Maximum 1.0

Dimensional Change (%) -0.15 to 0.20

Compressive Strength (MPa) - Min. after 1 hr 80

Compressive Strength (MPa) - Min. after 24 hrs 300

Table 2: Compressive Strength of Various Pulp Capping and Lining Materials[2]

Material
Compressive Strength
(MPa) - Immediately after
setting

Compressive Strength
(MPa) - After 24 hours

Calcimol LC 110.3 ± 12.1 125.6 ± 15.3

Activa Bioactive Liner 95.4 ± 10.8 112.7 ± 13.9

TheraCal LC 88.2 ± 9.7 105.4 ± 11.2

Vitrebond 75.6 ± 8.5 92.3 ± 10.1

Dycal 25.1 ± 4.2 38.9 ± 5.6
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Table 3: Effect of Adhesive Liners on the Compressive Strength of High-Copper Amalgam

(Tytin)[1]

Lining
Condition

Condensation
Method

Compressive
Strength (MPa)
- 1 hour

Compressive
Strength (MPa)
- 24 hours

Compressive
Strength (MPa)
- 7 days

Unlined Dead-loading - - 480.1 ± 35.2

Panavia EX Dead-loading - - 465.3 ± 41.8

Amalgambond Dead-loading - - 475.9 ± 38.9

Unlined
Hand-

condensing
145.2 ± 18.9 425.1 ± 30.1 450.7 ± 28.7

Panavia EX
Hand-

condensing
110.8 ± 15.4 380.4 ± 25.6 415.3 ± 33.2*

Amalgambond
Hand-

condensing
138.9 ± 20.1 418.7 ± 29.5 445.8 ± 31.9

*Indicates a statistically significant reduction in strength compared to the unlined, hand-

condensed group (P < 0.05).[1]
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Caption: Workflow for compressive strength testing of lined amalgam.
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Caption: Influence of lining material on overall compressive strength.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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